(3,4-difluorophenyl){1-[2-(1H-pyrazol-1-yl)butanoyl]-4-piperidinyl}methanone

• IUPAC Name: 1-[4-(3,4-difluorobenzoyl)piperidin-1-yl]-2-pyrazol-1-ylbutan-1-one
• InChI: InChI=1S/C19H21F2N3O2/c1-2-17(24-9-3-8-22-24)19(26)23-10-6-13(7-11-23)18(25)14-4-5-15(20)16(21)12-14/h3-5,8-9,12-13,17H,2,6-7,10-11H2,1H3
• InChI Key: BUPAIYXIHZLFMN-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)N1CCC(CC1)C(=O)C2=CC(=C(C=C2)F)F)N3C=CC=N3
• Molecular Formula: C19H21F2N3O2
• Molecular Weight: 361.4 g/mol

Description

Synthesis Analysis

The synthesis of closely related difluorophenyl-piperidinyl methanone compounds involves starting materials such as piperidine-4-carboxylic acid and ethyl carbonochloridate. These materials undergo amidation, Friedel-Crafts acylation, and hydration to yield the target compound with reasonable overall yields. This method demonstrates the accessibility of starting materials and the efficiency of the process (Zheng Rui, 2010).

Molecular Structure Analysis

Molecular structure and spectroscopic analysis of related compounds reveal the stability and geometrical parameters through DFT analysis, vibrational study, and comparison with experimental data. The HOMO-LUMO energy gap and molecular electrostatic potential maps help in understanding the charge distribution and reactive sites of the molecule (C. Sivakumar et al., 2021).

Chemical Reactions and Properties

The chemical reactivity and properties of such compounds can be deduced from their synthesis and structural analysis. The presence of functional groups like difluorophenyl and piperidinyl methanone suggest potential for various organic reactions, including nucleophilic substitutions and electrophilic aromatic substitutions. The electronic properties derived from DFT calculations indicate the molecule's ability to participate in charge transfer reactions (C. S. Karthik et al., 2021).

Physical Properties Analysis

The physical properties, including melting point, solubility, and crystal structure, are crucial for understanding the compound's behavior in different environments and for its application in synthesis. X-ray crystallography and spectroscopic techniques such as IR, NMR, and mass spectrometry provide detailed insights into the compound's physical characteristics (S. Naveen et al., 2015).

Chemical Properties Analysis

The chemical properties are largely determined by the functional groups present in the compound. The difluorophenyl and piperidinyl groups suggest a potential for interactions through hydrogen bonding and π-π interactions, influencing the compound's reactivity and stability. Computational studies and experimental findings provide evidence of these interactions and their impact on the compound's chemical behavior (Katrina E. Doherty et al., 2022).

Mechanism of Action

Without specific information, it’s difficult to predict the exact mechanism of action of this compound. It would depend on the context in which the compound is being used, such as in a biological or chemical process.

Safety and Hazards

As with any chemical compound, handling “(3,4-difluorophenyl){1-[2-(1H-pyrazol-1-yl)butanoyl]-4-piperidinyl}methanone” would require appropriate safety precautions. It’s important to refer to the Material Safety Data Sheet (MSDS) for specific safety and hazard information.

Future Directions

The potential applications and future directions for this compound would depend on its properties and the results of experimental studies. It could potentially be used in a variety of fields, including medicinal chemistry, materials science, or chemical synthesis.